Cas no 2106387-67-9 (Cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester)

• Product Name: Cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester
• CAS No: 2106387-67-9
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5255335
• PubChem ID: 165800288
• Update Time: 2025-06-10

Cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester
• ethyl 4-amino-3-cyclopentylbutanoate
• 2106387-67-9
• EN300-364161

• Inchi： 1S/C11H21NO2/c1-2-14-11(13)7-10(8-12)9-5-3-4-6-9/h9-10H,2-8,12H2,1H3
• InChI Key： XRCLGYJOCLOQBE-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CN)C1CCCC1)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Boiling Point: 285.9±23.0 °C(Predicted)
• pka: 9.81±0.10(Predicted)

Additional information on Cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester

Compound CAS No 2106387-67-9: Cyclopentanepropanoic Acid, β-(Aminomethyl)-, Ethyl Ester

CAS No 2106387-67-9 refers to the compound known as cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester. This compound is a derivative of cyclopentanepropanoic acid, with a substituent at the β-position of the amino group and an ethyl ester functional group. The structure of this compound is characterized by a cyclopentane ring fused to a propanoic acid moiety, with an amino group attached to the β-carbon and an ethyl ester group at the α-position. This unique structure makes it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester typically involves multi-step organic reactions. The starting material is often cyclopentane carboxylic acid or its derivatives. Through a series of functional group transformations, including alkylation, amidation, and esterification, the desired product is obtained. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure allows for potential interactions with various biological targets, such as enzymes and receptors. Recent studies have explored its role as a lead compound in the development of novel therapeutic agents for conditions like inflammation and neurodegenerative diseases. The presence of the amino group and the ethyl ester provides flexibility in modifying the molecule for improved bioavailability and efficacy.

Another area where cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester has gained attention is in materials science. Its unique physical properties make it a candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various polymer matrices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial. Recent studies have focused on its biodegradation under different conditions, such as microbial activity and abiotic factors. These studies aim to assess its environmental impact and develop strategies for safe disposal.

In conclusion, CAS No 2106387-67-9, or cyclopentanepropanoic acid, β-(aminomethyl)-, ethyl ester, is a versatile compound with diverse applications across multiple disciplines. Its structure provides a foundation for further chemical modifications and innovations. As research continues to uncover new insights into its properties and potential uses, this compound remains an important subject in both academic and industrial settings.